Cas no 7400-74-0 (methyl 1,4,4,6,7-pentamethyl-2-oxo-1,2,3,4-tetrahydroquinoline-3-carboxylate)

• Product name: methyl 1,4,4,6,7-pentamethyl-2-oxo-1,2,3,4-tetrahydroquinoline-3-carboxylate
• CAS No: 7400-74-0
• MF: C₁₆H₂₁NO₃
• MW: 275.342844724655
• CID: 978751
• PubChem ID: 234574

methyl 1,4,4,6,7-pentamethyl-2-oxo-1,2,3,4-tetrahydroquinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1,4,4,6,7-pentamethyl-2-oxo-1,2,3,4-tetrahydroquinoline-3-carboxylate
• methyl 1,4,4,6,7-pentamethyl-2-oxo-3H-quinoline-3-carboxylate
• 1,4,4,6,7-pentamethyl-2-oxo-1,2,3,4-tetrahydro-quinoline-3-carboxylic acid methyl ester
• 2-Oxo-1,4,4,6,7-pentamethyl-1,2,3,4-tetrahydro-chinolin-carbonsaeure-3-methylester
• AC1L5SIN
• AC1Q5ZHI
• AG-G-93592
• AR-1J4250
• CTK5D9130
• Methyl 1,4,4,6,7-pentamethyl-2-oxo-1,2,3,4-tetrahydro-3-quinolinecarboxylate
• NSC34705
• 91CA48NZ93
• NSC-34705
• 7400-74-0
• NSC 34705
• UNII-91CA48NZ93
• 3-QUINOLINECARBOXYLIC ACID, 1,2,3,4-TETRAHYDRO-1,4,4,6,7-PENTAMETHYL-2-OXO-, METHYL ESTER

• Inchi： InChI=1S/C16H21NO3/c1-9-7-11-12(8-10(9)2)17(5)14(18)13(15(19)20-6)16(11,3)4/h7-8,13H,1-6H3
• InChI Key： CUQQRIBPTJIEIC-UHFFFAOYSA-N
• SMILES： CC1=CC2=C(C=C1C)N(C(=O)C(C2(C)C)C(=O)OC)C

Computed Properties

• Exact Mass: 275.15223
• Monoisotopic Mass: 275.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.6Ų
• XLogP3: 3

Experimental Properties

• Density: 1.09
• Boiling Point: 457.3°C at 760 mmHg
• Flash Point: 230.3°C
• Refractive Index: 1.52
• PSA: 46.61
• LogP: 2.41160